Cas no 2859-51-0 (Quinoline,4-[2-(3,4-diethoxyphenyl)ethenyl]-)
![Quinoline,4-[2-(3,4-diethoxyphenyl)ethenyl]- structure](https://www.kuujia.com/scimg/cas/2859-51-0x500.png)
2859-51-0 structure
Product name:Quinoline,4-[2-(3,4-diethoxyphenyl)ethenyl]-
Quinoline,4-[2-(3,4-diethoxyphenyl)ethenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Quinoline,4-[2-(3,4-diethoxyphenyl)ethenyl]-
- 4-[2-(3,4-diethoxyphenyl)ethenyl]quinoline
- 4-<3,4-Diaethoxy-styryl>-chinolin
- NCGC00184111-02
- 2859-51-0
- 4-(2-(3,4-Diethoxyphenyl)vinyl)quinoline
- NSC 64947
- NSC64947
- CHEMBL1888539
- 4-[(E)-2-(3,4-diethoxyphenyl)vinyl]quinoline
- NCGC00184111-01
- NCGC00184111-03
-
- Inchi: InChI=1S/C21H21NO2/c1-3-23-20-12-10-16(15-21(20)24-4-2)9-11-17-13-14-22-19-8-6-5-7-18(17)19/h5-15H,3-4H2,1-2H3/b11-9+
- InChI Key: ZWRCEPPNYROZCA-PKNBQFBNSA-N
- SMILES: C(OC1=C(OCC)C=CC(/C=C/C2C3C(=CC=CC=3)N=CC=2)=C1)C
Computed Properties
- Exact Mass: 319.15700
- Monoisotopic Mass: 319.157228913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 397
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 31.4Ų
Experimental Properties
- PSA: 31.35000
- LogP: 5.20260
Quinoline,4-[2-(3,4-diethoxyphenyl)ethenyl]- Related Literature
-
Jian Fan,Shengke Wang,Jiahui Chen,Manyi Wu,Jitan Zhang,Meihua Xie Org. Chem. Front., 2019,6, 437-441
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Rajesh G. Gonnade Org. Biomol. Chem., 2016,14, 5612-5616
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Laura Ciammaruchi,Osnat Zapata-Arteaga,Edgar Gutiérrez-Fernández,Mariano Campoy-Quiles Mater. Adv., 2020,1, 2846-2861
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